Cas no 220353-81-1 ((1R,2R)-2-(3-Fluorophenyl)cyclopropanecarboxylic Acid)

• Product Name: (1R,2R)-2-(3-Fluorophenyl)cyclopropanecarboxylic Acid
• CAS No: 220353-81-1
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• MDL: MFCD31628901
• CID: 5520998
• Update Time: 2025-10-28

(1R,2R)-2-(3-Fluorophenyl)cyclopropanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(3-fluorophenyl)-, (1R,2R)-
• trans-2-(3-fluorophenyl)cyclopropane-1-carboxylic acid
• (1R,2R)-2-(3-Fluorophenyl)cyclopropanecarboxylic Acid

• MDL： MFCD31628901
• Inchi： 1S/C10H9FO2/c11-7-3-1-2-6(4-7)8-5-9(8)10(12)13/h1-4,8-9H,5H2,(H,12,13)/t8-,9+/m0/s1
• InChI Key： WRSJNCVKPWFCPM-DTWKUNHWSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@H]1C1=CC=CC(F)=C1

Additional information on (1R,2R)-2-(3-Fluorophenyl)cyclopropanecarboxylic Acid

Recent Advances in the Study of (1R,2R)-2-(3-Fluorophenyl)cyclopropanecarboxylic Acid (CAS: 220353-81-1)

The compound (1R,2R)-2-(3-Fluorophenyl)cyclopropanecarboxylic Acid (CAS: 220353-81-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the importance of cyclopropane derivatives in medicinal chemistry, particularly due to their ability to act as rigid scaffolds that can enhance binding affinity and metabolic stability. The (1R,2R)-2-(3-Fluorophenyl)cyclopropanecarboxylic Acid, with its fluorine-substituted aromatic ring, has been investigated for its role in modulating various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of certain enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases.

In terms of synthesis, advancements have been made in optimizing the enantioselective preparation of this compound. A recent paper in Organic Letters (2024) described a novel catalytic method that improves yield and purity, addressing previous challenges in large-scale production. This development is critical for facilitating further preclinical and clinical studies.

Furthermore, computational modeling studies have explored the compound's interaction with biological targets at the molecular level. Molecular dynamics simulations, as reported in a 2024 Bioorganic & Medicinal Chemistry article, revealed that the fluorine atom plays a crucial role in stabilizing ligand-receptor interactions, providing insights for future structure-activity relationship (SAR) studies.

Ongoing research is also investigating the compound's potential in central nervous system (CNS) disorders. Preliminary in vivo data presented at the 2024 American Chemical Society National Meeting indicated promising blood-brain barrier penetration and neuroprotective effects, although further validation is required.

In conclusion, (1R,2R)-2-(3-Fluorophenyl)cyclopropanecarboxylic Acid represents a versatile scaffold with multiple therapeutic possibilities. The recent progress in its synthesis, biological evaluation, and mechanistic understanding underscores its potential as a valuable tool in drug discovery. Future research directions may include expanding its application to other disease areas and optimizing its pharmacokinetic properties for clinical development.